Cas no 1245648-32-1 (tert-Butyl 4-oxo-2-(trifluoromethyl)piperidine-1-carboxylate)

Tert-Butyl 4-oxo-2-(trifluoromethyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of trifluoromethyl-substituted piperidine derivatives. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The trifluoromethyl group imparts unique electronic and steric properties, often improving metabolic stability and binding affinity in pharmaceutical applications. This compound is widely utilized in medicinal chemistry for the development of bioactive molecules, including protease inhibitors and CNS-targeting agents. Its high purity and well-defined reactivity profile make it a reliable choice for research and industrial-scale synthesis.

tert-Butyl 4-oxo-2-(trifluoromethyl)piperidine-1-carboxylate structure

1245648-32-1 structure

Product Name:tert-Butyl 4-oxo-2-(trifluoromethyl)piperidine-1-carboxylate

CAS No:1245648-32-1

MF:C₁₁H₁₆F₃NO₃

MW:267.244853973389

MDL:MFCD07367733

CID:1006887

Update Time:2025-10-29

tert-Butyl 4-oxo-2-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-oxo-2-(trifluoromethyl)piperidine-1-carboxylate
- 1-BOC-2-TRIFLUOROMETHYL-PIPERIDIN-4-ONE
- 1-Boc-2-trifluromethylpiperidin-4-one
- AK130055
- KB-11408
- KB-260746
- MDL： MFCD07367733
- Inchi： 1S/C11H16F3NO3/c1-10(2,3)18-9(17)15-5-4-7(16)6-8(15)11(12,13)14/h8H,4-6H2,1-3H3
- InChI Key： RSFRBHIRISNXIK-UHFFFAOYSA-N
- SMILES： FC(C1CC(CCN1C(=O)OC(C)(C)C)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4

tert-Butyl 4-oxo-2-(trifluoromethyl)piperidine-1-carboxylate Pricemore >>

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Alichem	A449002781-5g	tert-Butyl 4-oxo-2-(trifluoromethyl)piperidine-1-carboxylate	1245648-32-1	98%	5g	$1172.30	2023-09-03
Ambeed	A210794-50mg	tert-Butyl 4-oxo-2-(trifluoromethyl)piperidine-1-carboxylate	1245648-32-1	98%	50mg	$23.0	2025-02-26
Ambeed	A210794-100mg	tert-Butyl 4-oxo-2-(trifluoromethyl)piperidine-1-carboxylate	1245648-32-1	98%	100mg	$28.0	2025-02-26
Ambeed	A210794-250mg	tert-Butyl 4-oxo-2-(trifluoromethyl)piperidine-1-carboxylate	1245648-32-1	98%	250mg	$65.0	2025-02-26
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HE584-200mg	tert-Butyl 4-oxo-2-(trifluoromethyl)piperidine-1-carboxylate	1245648-32-1	98%	200mg	692.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HE584-50mg	tert-Butyl 4-oxo-2-(trifluoromethyl)piperidine-1-carboxylate	1245648-32-1	98%	50mg	268.0CNY	2021-07-12
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